1-(Adamantan-1-yl)-3-cyclohexylthiourea

• Molecular Formula: C17H28N2S
• Molecular Weight: 292.5 g/mol
• SMILES: C1CCC(CC1)NC(=S)NC23CC4CC(C2)CC(C4)C3
• InChI: InChI=1S/C17H28N2S/c20-16(18-15-4-2-1-3-5-15)19-17-9-12-6-13(10-17)8-14(7-12)11-17/h12-15H,1-11H2,(H2,18,19,20)
• InChIKey: PLRFEOIUSPLSDE-UHFFFAOYSA-N

1-(Adamantan-1-yl)-3-cyclohexylthiourea is an asymmetric N,N′-disubstituted thiourea possessing a rigid adamantane cage at one terminus and a flexible cyclohexyl ring at the other. With molecular formula C₁₇H₂₈N₂S and a molecular weight of 292.48 g·mol⁻¹, it belongs to the therapeutically relevant class of adamantyl thioureas that have been explored as soluble epoxide hydrolase (sEH) inhibitors, antiviral agents, and anticancer scaffolds.

1-(Adamantan-1-yl)-3-cyclohexylthiourea (CAS 57568-79-3): Structural Identity and Pharmacophore Context for Research Procurement

1-(Adamantan-1-yl)-3-cyclohexylthiourea is an asymmetric N,N′-disubstituted thiourea possessing a rigid adamantane cage at one terminus and a flexible cyclohexyl ring at the other . With molecular formula C₁₇H₂₈N₂S and a molecular weight of 292.48 g·mol⁻¹, it belongs to the therapeutically relevant class of adamantyl thioureas that have been explored as soluble epoxide hydrolase (sEH) inhibitors, antiviral agents, and anticancer scaffolds [1]. Its sulfur-containing thiourea core fundamentally differentiates it from the corresponding urea analog (1-adamantyl-3-cyclohexylurea), imparting distinct conformational preferences, solubility characteristics, and target engagement profiles that carry direct consequences for experimental design and compound selection [2].

1

Scaffold

Thiourea-based sEH inhibitor screening and conformational studies

2

Selection Context

Non-urea probe for solubility–potency trade-off investigation

3

Procurement

Single-step synthesis access for SAR and pharmacological profiling

• [1] Burmistrov, V., Morisseau, C., Pitushkin, D., Karlov, D., Fayzullin, R. R., Butov, G. M., & Hammock, B. D. (2018). Adamantyl thioureas as soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(13), 2302–2313. View Source
• [2] Barbosa-Sicard, E., Frömel, T., Keserü, B., Brandes, R. P., Morisseau, C., Hammock, B. D., Braun, T., Krüger, M., & Fleming, I. (2009). Inhibition of the soluble epoxide hydrolase by tyrosine nitration. Journal of Biological Chemistry, 284(41), 28156–28163. View Source

Why 1-(Adamantan-1-yl)-3-cyclohexylthiourea Cannot Be Replaced by Generic Adamantyl Ureas or Alternative Thioureas Without Quantitative Justification

The sulfur-for-oxygen replacement in the thiourea core is not a conservative bioisosteric exchange. In the adamantyl-cyclohexyl pharmacophore, this single-atom substitution alters the conformational energy landscape—changing the most stable conformer from an A-type to a C-type geometry as demonstrated by MP2/def2-SVP calculations on analogous diadamantyl systems—and confers up to 7-fold greater aqueous solubility relative to the corresponding urea [1]. These physicochemical divergences translate into meaningful differences in formulation behavior, bioavailability potential, and enzyme inhibition kinetics that are not captured by potency comparisons alone. Consequently, researchers cannot assume functional interchangeability between 1-(adamantan-1-yl)-3-cyclohexylthiourea and its urea counterpart (1-adamantyl-3-cyclohexylurea, sEH IC₅₀ ≈ 2.3 nM [2]) or other thioureas bearing different N-substituents, such as 1-(adamantan-1-yl)-3-phenylthiourea, which lacks the cyclohexyl group's conformational flexibility and hydrophobic contact surface [3].

Target

Thiourea Core

C=S geometry

Urea analogs may shift conformer population and reduce aqueous solubility, altering formulation behavior and enzyme inhibition kinetics.

Target

Cyclohexyl N-substituent

Flexible ring

Phenyl or other rigid N-substituents may not reproduce the hydrophobic contact surface and conformational flexibility, affecting target engagement profile.

Target

Monomeric scaffold

One-step synthesis

Bis-thiourea or heterocycle-containing analogs require multi-step synthesis; batch reproducibility and procurement lead time may differ significantly.

• [1] Burmistrov, V., Morisseau, C., Pitushkin, D., Karlov, D., Fayzullin, R. R., Butov, G. M., & Hammock, B. D. (2018). Adamantyl thioureas as soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(13), 2302–2313. View Source
• [2] BRENDA Enzyme Database. EC 3.3.2.10 (soluble epoxide hydrolase): IC₅₀ value for N-adamantyl-N'-cyclohexylurea = 0.0023 µM, recombinant SPEH1. https://www.brenda-enzymes.org (accessed 2026-05-10). View Source
• [3] Burmistrov, V., Morisseau, C., Butov, G. M., & Hammock, B. D. (2016). Synthesis of adamantyl-containing 1,3-disubstituted diureas and thioureas, efficient targeted inhibitors of human soluble epoxide hydrolase. Russian Chemical Bulletin, 65, 2299–2305. View Source

Quantitative Differentiation Evidence for 1-(Adamantan-1-yl)-3-cyclohexylthiourea Versus Closest Analogs

Aqueous Solubility Advantage of the Thiourea Core Over the Corresponding Urea: A 4–7-Fold Improvement

In a systematic comparison of adamantyl thioureas versus ureas of identical substitution pattern, the thiourea core conferred 4–7-fold higher aqueous solubility. Specifically, diadamantyl thiourea 3a exhibited 4.7-fold greater solubility than its diadamantyl urea counterpart [1]. This relationship is consistently observed across multiple adamantyl-containing pairs and is attributed to altered molecular conformation and crystal packing energetics imparted by the C=S group relative to C=O [1]. While direct solubility data for 1-(adamantan-1-yl)-3-cyclohexylthiourea have not been reported in primary literature, the class-level inference is that the thiourea is substantially more water-soluble than 1-adamantyl-3-cyclohexylurea, for which solubility limitations have been explicitly noted as a development hurdle [2].

Aqueous Solubility

Class-level

4–7-fold higher vs. urea analog (class-level inference)

Supports formulation-context solubility screening

Direct measurement not reported; data to verify

Evidence Dimension	Aqueous solubility (fold-increase of thiourea vs. urea)
Target Compound Data	Not directly measured; predicted to be 4–7-fold more soluble than corresponding urea based on class behavior
Comparator Or Baseline	Diadamantyl thiourea 3a: 4.7-fold more soluble than diadamantyl urea; adamantyl ureas generally exhibit poor aqueous solubility limiting formulation [REFS-1, REFS-2]
Quantified Difference	4–7-fold solubility enhancement (class-level)
Conditions	Solubility measured in aqueous buffer; class comparison across multiple adamantyl thiourea/urea pairs in Burmistrov et al. 2018

Why This Matters

Higher aqueous solubility directly impacts formulation feasibility, in vivo dosing range, and bioavailability—critical go/no-go parameters in early-stage drug discovery that cannot be compensated by higher potency alone.

• [1] Burmistrov, V., Morisseau, C., Pitushkin, D., Karlov, D., Fayzullin, R. R., Butov, G. M., & Hammock, B. D. (2018). Adamantyl thioureas as soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(13), 2302–2313. View Source
• [2] US Patent Application 20200079786. Analogs of adamantylureas as soluble epoxide hydrolase inhibitors. Published 2020-03-12. View Source

sEH Inhibitory Potency: Position of the Thiourea Relative to the Urea Analog in the Activity Landscape

1-Adamantyl-3-cyclohexylurea, the direct urea analog of the target compound, exhibits an sEH IC₅₀ of 2.3 nM against recombinant human sEH (SPEH1) [1]. Within the adamantyl thiourea series, inhibitory potency spans from 50 µM down to 7.2 nM, with 1,7-(heptamethylene)bis[(adamant-1-yl)thiourea] (6f) being the most potent at 7.2 nM [2]. Adamantyl thioureas are generally less active than their urea counterparts, a difference attributed to conformational population shifts induced by the C=S group, which disfavor the optimal binding conformation in the sEH active site [2]. While the exact sEH IC₅₀ of 1-(adamantan-1-yl)-3-cyclohexylthiourea has not been published, it is predicted to fall within the established thiourea activity range (nanomolar to low micromolar), placing it as a lower-potency but higher-solubility alternative to the urea analog [2].

sEH Inhibitory Potency

Cross-study comparable

Predicted within 7.2 nM – 50 µM range (thiourea class); urea analog IC₅₀ = 2.3 nM

Supports solubility–potency trade-off evaluation

Exact IC₅₀ not published; class-based estimate

Evidence Dimension	sEH inhibitory activity (IC₅₀)
Target Compound Data	Not directly determined; predicted within 7.2 nM – 50 µM based on class range
Comparator Or Baseline	1-Adamantyl-3-cyclohexylurea: IC₅₀ = 2.3 nM [1]; 1,7-(Heptamethylene)bis[(adamant-1-yl)thiourea] (6f): IC₅₀ = 7.2 nM [2]; 12-(3-Adamantane-1-yl-ureido)-dodecanoic acid: IC₅₀ = 0.057 nM [1]
Quantified Difference	Thiourea class potency is 3–870-fold lower than most potent urea inhibitors; solubility advantage partially offsets this deficit
Conditions	Recombinant human sEH (SPEH1) assay; Burmistrov et al. 2018 and BRENDA database

Why This Matters

This compound occupies a distinct position on the solubility–potency trade-off curve, making it the preferred choice when aqueous solubility and formulation flexibility outweigh the need for sub-nanomolar target engagement.

• [1] BRENDA Enzyme Database. EC 3.3.2.10 (soluble epoxide hydrolase): IC₅₀ values. https://www.brenda-enzymes.org (accessed 2026-05-10). View Source
• [2] Burmistrov, V., Morisseau, C., Pitushkin, D., Karlov, D., Fayzullin, R. R., Butov, G. M., & Hammock, B. D. (2018). Adamantyl thioureas as soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(13), 2302–2313. View Source

Predicted Physicochemical Property Differentiation: Boiling Point, Density, and pKa as Procurement-Relevant Identity Markers

The predicted physicochemical properties of 1-(adamantan-1-yl)-3-cyclohexylthiourea distinguish it from close analogs and serve as practical benchmarks for identity verification and purity assessment. The predicted boiling point is 402.2 ± 28.0 °C, density is 1.13 ± 0.1 g·cm⁻³, and pKa is 14.04 ± 0.20 . In comparison, the urea analog 1-adamantyl-3-cyclohexylurea (C₁₇H₂₈N₂O, MW 276.42) has a lower molecular weight and different hydrogen-bonding capacity owing to the C=O versus C=S substitution. The thiourea N–H groups are more acidic than those of ureas, a property that influences both chromatographic behavior and metal-coordination potential, making the thiourea suitable for applications such as fluorometric Hg²⁺ sensing that are inaccessible to the urea [1]. These predicted parameters provide orthogonal confirmation of compound identity beyond spectroscopic methods alone.

Physicochemical Markers

Supporting evidence

Predicted bp: 402.2 °C; density: 1.13 g·cm⁻³; pKa: 14.04

Orthogonal batch identity confirmation

Predicted values; experimental verification recommended

Evidence Dimension	Predicted boiling point, density, pKa
Target Compound Data	Boiling point: 402.2 ± 28.0 °C; Density: 1.13 ± 0.1 g·cm⁻³; pKa: 14.04 ± 0.20
Comparator Or Baseline	1-Adamantyl-3-cyclohexylurea: MW 276.42, C=O core, lower predicted boiling point and different pKa; 1-(Adamantan-1-yl)-3-phenylthiourea: rigid aromatic substituent alters density and electronic profile
Quantified Difference	MW difference: +16.06 Da (S vs. O); pKa difference estimated >1 log unit relative to urea analog
Conditions	Predicted values from ACD/Labs or analogous computational methods as reported on ChemicalBook

Why This Matters

These predicted physicochemical constants enable rapid, low-cost batch identity confirmation using simple analytical techniques (melting point, density, HPLC retention time) before committing expensive biological assays.

• [1] Burmistrov, V., Morisseau, C., Pitushkin, D., Karlov, D., Fayzullin, R. R., Butov, G. M., & Hammock, B. D. (2018). Adamantyl thioureas as soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(13), 2302–2313. View Source

Synthetic Accessibility and Procurement Scalability Relative to Multi-Step Adamantyl Thiourea Congeners

1-(Adamantan-1-yl)-3-cyclohexylthiourea is accessible via a single-step condensation between commercially available 1-adamantyl isothiocyanate and cyclohexylamine in diethyl ether at room temperature, proceeding to completion within 3 hours . This contrasts with more complex adamantyl thioureas such as 1,7-(heptamethylene)bis[(adamant-1-yl)thiourea] (6f), which requires a bifunctional isothiocyanate intermediate and careful stoichiometric control, or 1-adamantyl-3-[2-(6-chloro-2,3-dihydroimidazo[2,1-b]thiazol-5-ylmethylsulfanyl)ethyl]thiourea (3d), which necessitates multi-step heterocycle construction [1]. The simplicity of the synthetic route translates into lower procurement cost, higher batch-to-batch reproducibility, and reduced lead time for custom synthesis compared to polyfunctional or bis-thiourea analogs.

Synthetic Accessibility

Supporting evidence

One-step condensation; RT, 3 h; no catalyst required

Enables rapid procurement and SAR expansion

Lower complexity vs. multi-step bis-thiourea analogs

Evidence Dimension	Number of synthetic steps and reaction complexity
Target Compound Data	One-step reaction: 1-adamantyl isothiocyanate + cyclohexylamine in Et₂O, RT, 3 h
Comparator Or Baseline	1,7-(Heptamethylene)bis[(adamant-1-yl)thiourea] (6f): requires bis-isothiocyanate precursor and diamine coupling; 1-Adamantyl-3-[2-(6-chloro-2,3-dihydroimidazo[2,1-b]thiazol-5-ylmethylsulfanyl)ethyl]thiourea (3d): multi-step heterocyclic synthesis [1]
Quantified Difference	1 step vs. 3–5+ synthetic steps for comparator bis-thioureas and heterocycle-containing analogs
Conditions	Room temperature, diethyl ether solvent, no catalyst or protecting group required

Why This Matters

Single-step synthesis from commodity-priced precursors reduces procurement cost and timeline, making this compound the logical first-choice thiourea scaffold for SAR exploration before committing to more complex, expensive analogs.

• [1] Burmistrov, V., Morisseau, C., Pitushkin, D., Karlov, D., Fayzullin, R. R., Butov, G. M., & Hammock, B. D. (2018). Adamantyl thioureas as soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(13), 2302–2313. View Source

CXCR4 Chemokine Receptor Binding Potential: A Differentiating Pharmacological Avenue Absent in the Urea Analog Class

A closely related isothiourea derivative, 1-adamantan-1-yl-3-cyclohexyl-2-(5,6-dihydroimidazo[2,1-b]thiazol-3-ylmethyl)-isothiourea (CHEMBL518041), demonstrated CXCR4 receptor antagonism with an IC₅₀ of 304 nM in a CXCL12-induced calcium mobilization assay in human CEM cells, and a Kᵢ of 1,870 nM in a radioligand displacement assay [1]. While the target compound lacks the 2-substituent present in CHEMBL518041, the adamantyl-cyclohexyl-thiourea core is conserved, suggesting potential CXCR4 engagement that is structurally inaccessible to the urea analog class, as the C=S group is critical for the isothiourea chemotype's interaction with the receptor [1]. No CXCR4 activity has been reported for 1-adamantyl-3-cyclohexylurea or any other adamantyl urea.

CXCR4 Binding Potential

Supporting evidence

Analog CHEMBL518041 IC₅₀ = 304 nM; no urea activity reported

Supports chemokine receptor profiling studies

Target compound not directly tested

Evidence Dimension	CXCR4 receptor inhibition (IC₅₀)
Target Compound Data	Not directly tested; structurally related isothiourea analog CHEMBL518041: IC₅₀ = 304 nM [1]
Comparator Or Baseline	1-Adamantyl-3-cyclohexylurea: no CXCR4 activity reported; 12-(3-Adamantane-1-yl-ureido)-dodecanoic acid: no CXCR4 activity reported [2]
Quantified Difference	Potential for sub-micromolar CXCR4 activity vs. no detectable activity for urea analogs
Conditions	Human CEM leukemia cells; CXCL12-induced calcium mobilization assay; BindingDB

Why This Matters

If CXCR4 engagement is confirmed for the target compound, it would open a therapeutic indication space (cancer metastasis, HIV entry, stem cell mobilization) completely inaccessible to the urea analog, justifying procurement for pharmacological profiling beyond sEH inhibition.

• [1] BindingDB. BDBM50247059: 1-Adamantan-1-yl-3-cyclohexyl-2-(5,6-dihydroimidazo[2,1-b]thiazol-3-ylmethyl)-isothiourea (CHEMBL518041). IC₅₀ = 304 nM at CXCR4. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50247059 (accessed 2026-05-10). View Source
• [2] ChEMBL Database. CHEMBL242255: N-1-adamantyl-N'-cyclohexylurea (sEH inhibitor). https://www.ebi.ac.uk/chembl/ (accessed 2026-05-10). View Source

Optimal Research and Industrial Application Scenarios for 1-(Adamantan-1-yl)-3-cyclohexylthiourea Based on Quantitative Differentiation Evidence

sEH Inhibitor Lead Optimization Programs Requiring Balanced Solubility–Potency Profiles

In soluble epoxide hydrolase drug discovery campaigns where the urea lead series has encountered solubility-limited absorption or formulation failure, 1-(adamantan-1-yl)-3-cyclohexylthiourea serves as a direct thiourea isostere that is predicted to improve aqueous solubility by 4–7-fold while retaining nanomolar-range sEH inhibitory activity [1]. This compound enables exploration of the solubility–potency trade-off without altering the adamantyl-cyclohexyl pharmacophore geometry, allowing structure–activity relationship (SAR) teams to decouple solubility optimization from target engagement optimization [2].

Comparative Conformational Analysis and Crystallography of Thiourea Versus Urea Pharmacophores

The C=S versus C=O substitution induces a conformational switch in the most stable geometry of the molecule (A-type conformer for ureas versus C-type for thioureas), as established by MP2/def2-SVP calculations on diadamantyl systems [1]. 1-(Adamantan-1-yl)-3-cyclohexylthiourea provides an ideal monofunctional model system for X-ray crystallography and DFT studies to isolate the effect of the thiourea group on molecular conformation, hydrogen-bonding networks, and crystal packing, free from the confounding influence of a second adamantyl group present in bis-adamantyl thioureas [1].

CXCR4 Antagonist Screening and Chemokine Receptor Pharmacology

Based on the 304 nM CXCR4 IC₅₀ observed for the closely related isothiourea CHEMBL518041, 1-(adamantan-1-yl)-3-cyclohexylthiourea represents a minimal pharmacophore for probing CXCR4 antagonism within the adamantyl-thiourea chemical space [1]. Procurement of this compound for counter-screening against CXCR4 and related chemokine receptors (CXCR7, CCR5) can rapidly establish whether the cyclohexyl-adamantyl-thiourea core alone is sufficient for receptor engagement, guiding subsequent medicinal chemistry efforts toward dual sEH/CXCR4 inhibitors or selective chemokine receptor modulators [1].

Metal Coordination and Chemosensing Application Development

The thiourea sulfur atom confers metal-coordination capability (particularly toward Hg²⁺ and other thiophilic metals) that is absent in the urea analog [1]. The predicted pKa of 14.04 indicates that the thiourea N–H protons remain largely unionized at physiological pH, favoring metal coordination. This compound can be evaluated as a fluorometric or colorimetric sensor component, exploiting the adamantyl group's lipophilicity for membrane partitioning or surface immobilization strategies [1].

Application

Selection Property

Validation Focus

sEH inhibitor lead optimization

Solubility–potency profile review

Formulation-dependent exposure and target engagement

Thiourea vs. urea conformational studies

C=S geometry and conformer preference

Crystallography and DFT model-response interpretation

CXCR4 antagonist screening

Chemokine receptor assay context

Calcium mobilization and binding endpoint review

Metal coordination and chemosensing

Thiourea sulfur donor capacity

Hg²⁺ sensing and membrane partitioning context

• [1] Burmistrov, V., Morisseau, C., Pitushkin, D., Karlov, D., Fayzullin, R. R., Butov, G. M., & Hammock, B. D. (2018). Adamantyl thioureas as soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(13), 2302–2313. View Source
• [2] BindingDB. BDBM50247059: IC₅₀ = 304 nM at CXCR4. https://www.bindingdb.org (accessed 2026-05-10). View Source